N-2-adamantyl-N-ethyl-2-thiophenecarboxamide
Overview
Description
N-2-adamantyl-N-ethyl-2-thiophenecarboxamide, also known as AET, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of adamantane derivatives and has been shown to possess a range of interesting pharmacological properties.
Mechanism of Action
The exact mechanism of action of N-2-adamantyl-N-ethyl-2-thiophenecarboxamide is not fully understood, but it is thought to act on the dopaminergic and cholinergic systems in the brain. N-2-adamantyl-N-ethyl-2-thiophenecarboxamide has been shown to increase the levels of dopamine and acetylcholine in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-2-adamantyl-N-ethyl-2-thiophenecarboxamide has been shown to have a range of biochemical and physiological effects. In addition to its effects on dopamine and acetylcholine levels, N-2-adamantyl-N-ethyl-2-thiophenecarboxamide has been shown to have antioxidant and anti-inflammatory effects. N-2-adamantyl-N-ethyl-2-thiophenecarboxamide has also been shown to have analgesic effects, possibly through its interaction with the opioid system.
Advantages and Limitations for Lab Experiments
One advantage of N-2-adamantyl-N-ethyl-2-thiophenecarboxamide is its relatively low toxicity, which makes it a promising candidate for further research. However, one limitation of N-2-adamantyl-N-ethyl-2-thiophenecarboxamide is its relatively low solubility, which may make it difficult to use in certain experimental settings.
Future Directions
There are several potential future directions for research on N-2-adamantyl-N-ethyl-2-thiophenecarboxamide. One area of interest is the development of N-2-adamantyl-N-ethyl-2-thiophenecarboxamide analogs with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of N-2-adamantyl-N-ethyl-2-thiophenecarboxamide's effects on other neurotransmitter systems, such as the serotonergic and glutamatergic systems. Finally, further research is needed to determine the full extent of N-2-adamantyl-N-ethyl-2-thiophenecarboxamide's neuroprotective effects and its potential therapeutic applications in the treatment of neurodegenerative diseases.
Scientific Research Applications
N-2-adamantyl-N-ethyl-2-thiophenecarboxamide has been studied for its potential therapeutic applications in a variety of areas, including neuroprotection, anti-inflammatory effects, and analgesia. In particular, N-2-adamantyl-N-ethyl-2-thiophenecarboxamide has been shown to have promising effects in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's.
properties
IUPAC Name |
N-(2-adamantyl)-N-ethylthiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NOS/c1-2-18(17(19)15-4-3-5-20-15)16-13-7-11-6-12(9-13)10-14(16)8-11/h3-5,11-14,16H,2,6-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USUMJGMMXDZPQE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1C2CC3CC(C2)CC1C3)C(=O)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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